[2-(2,4-Dimethylimidazol-1-yl)pyridin-4-yl]methanamine;hydrochloride

• IUPAC Name: [2-(2,4-dimethylimidazol-1-yl)pyridin-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C11H14N4.ClH/c1-8-7-15(9(2)14-8)11-5-10(6-12)3-4-13-11;/h3-5,7H,6,12H2,1-2H3;1H
• InChI Key: DXHZYJPVDZSNKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=N1)C)C2=NC=CC(=C2)CN.Cl
• Molecular Formula: C11H15ClN4
• Molecular Weight: 238.72 g/mol

Description

“[2-(2,4-Dimethylimidazol-1-yl)pyridin-4-yl]methanamine;hydrochloride” is a complex organic compound. It likely contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The compound also seems to contain a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N.

Scientific Research Applications

Heterocyclic Amines and Carcinogenic Potential

Studies on heterocyclic amines (HCAs) like MeIQx and PhIP, which are structurally similar to the compound due to their heterocyclic amine nature, provide insights into the carcinogenic potential and metabolic pathways of such compounds. HCAs formed during the cooking of meat and fish have been shown to be genotoxic and carcinogenic in animal models. The use of accelerator mass spectrometry (AMS) has facilitated the study of protein and DNA adduct formation by low doses of these HCAs in both rodents and humans, highlighting significant metabolic differences between species. These findings suggest that rodent models may not accurately represent the human response to HCA exposure (Turteltaub et al., 1999).

Dietary Exposure to HCAs

Research on dietary exposure to HCAs and the risk of various cancers, including lung and prostate cancer, provides a foundation for understanding the potential health risks associated with compounds like "[2-(2,4-Dimethylimidazol-1-yl)pyridin-4-yl]methanamine;hydrochloride." Studies have shown that while some HCAs may be associated with an increased risk of lung cancer, others might not significantly contribute to prostate cancer risk (Sinha et al., 2000). This highlights the importance of specific structural and exposure differences in determining the health impacts of heterocyclic compounds.

Environmental and Occupational Exposure

Research into environmental and occupational exposure to organophosphorus and pyrethroid pesticides provides a methodological framework that could be applied to study the environmental impact and human exposure levels of "[2-(2,4-Dimethylimidazol-1-yl)pyridin-4-yl]methanamine;hydrochloride." Such studies emphasize the significance of understanding exposure routes and developing public health policies to regulate and limit exposure to potentially harmful chemicals (Babina et al., 2012).

Pharmacokinetics and Metabolism

Investigations into the pharmacokinetics and metabolism of related compounds, such as BIIB021, an HSP90 inhibitor, shed light on the metabolic pathways and excretion mechanisms that could be relevant for understanding how "[2-(2,4-Dimethylimidazol-1-yl)pyridin-4-yl]methanamine;hydrochloride" is processed in the body. Such studies provide crucial information for drug development and safety assessments, highlighting the importance of comprehensive metabolic profiling in humans and animal models (Xu et al., 2013).

Future Directions

Imidazole has become an important synthon in the development of new drugs. The future directions for “[2-(2,4-Dimethylimidazol-1-yl)pyridin-4-yl]methanamine;hydrochloride” could potentially involve further exploration of its synthesis, properties, and potential applications in various fields, particularly in drug development.